2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C23H21N5O3/c1-2-16-7-5-9-17(13-16)26-20(29)15-27-19-10-6-12-25-21(19)22(30)28(23(27)31)14-18-8-3-4-11-24-18/h3-13H,2,14-15H2,1H3,(H,26,29)
• InChI Key: UAPVEJHSTXWLQL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Synthesis and Antimicrobial Activity of Derivatives : A study detailed the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, showing that many compounds exhibit good antibacterial and antifungal activities comparable to reference drugs such as streptomycin and fusidic acid (Hossan et al., 2012).

Anti-inflammatory and Analgesic Activities

• Evaluation of Pyrimidine Derivatives for Anti-inflammatory and Analgesic Activities : Another study synthesized a range of pyrimidine derivatives and evaluated them for anti-inflammatory and analgesic activities, finding that compounds exhibited significant activities at certain dosages (Sondhi et al., 2009).

Radioligand for Imaging

• Radiosynthesis of Selective Radioligands : The development of novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for imaging with PET highlights the applications in neuroimaging and the study of the translocator protein (Dollé et al., 2008).

Anti-inflammatory Heterocyclic Systems

• Synthesis of Heterocyclic Systems as Anti-inflammatory Agents : Research on the synthesis of pyridines, pyrimidinones, and oxazinones as anti-inflammatory agents demonstrates the potential of these compounds to match the activity of reference drugs like Prednisolone® (Amr et al., 2007).

Antimicrobial and Anti-proliferative Activities

• Antimicrobial and Anti-proliferative Studies on Pyrazolo[5,1-c][1, 2, 4]triazine-3-carboxamide Derivatives : This study provides insights into the synthesis and evaluation of novel compounds against microbial activity and tumor cell proliferation, showing significant inhibitory effects on certain cancer cell lines (Fahim et al., 2021).

Synthesis and In Vitro Cytotoxic Activity

• Cytotoxic Activity of Pyrimidin-4-yl Acetamide Derivatives : Investigation into the anticancer activity of various aryloxy groups attached to the pyrimidine ring, demonstrating appreciable cancer cell growth inhibition in several cancer cell lines (Al-Sanea et al., 2020).